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Compound of Interest

Compound Name: 1,1-Diphenyl-1-propanol

Cat. No.: B3053186

Technical Guide to the Physical Properties of
1,1-Diphenyl-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of 1,1-
Diphenyl-1-propanol, a tertiary alcohol with applications in organic synthesis. The document

is intended to serve as a resource for professionals in research and development who require
accurate physical data and an understanding of the compound's synthesis.

Core Physical Properties

1,1-Diphenyl-1-propanol is described as a colorless to pale yellow solid, indicating that its
melting point is above standard room temperature.[1] While a precise melting point is not
readily available in public literature or supplier specifications, its boiling point has been
documented.

Data Presentation: Physical Properties of 1,1-Diphenyl-1-propanol

Physical Property Value Conditions
Melting Point Data not available
Boiling Point 342.6 °C at 760 mmHg
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Experimental Protocols: Synthesis of 1,1-Diphenyl-
1-propanol via Grighard Reaction

The primary and most common method for the synthesis of 1,1-Diphenyl-1-propanol is
through the Grignard reaction. This involves the nucleophilic addition of a phenylmagnesium
halide to propiophenone. The following is a generalized experimental protocol based on
established chemical principles for this synthesis.

Materials:

Magnesium turnings

o Anhydrous diethyl ether or tetrahydrofuran (THF)

e Bromobenzene

» Propiophenone

e Saturated agueous ammonium chloride solution

e Anhydrous sodium sulfate

o Standard laboratory glassware for anhydrous reactions (e.g., three-necked flask, reflux
condenser, dropping funnel)

e Magnetic stirrer

Procedure:

o Formation of the Grignard Reagent (Phenylmagnesium Bromide):

o In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, place the magnesium turnings.

o Initiate the reaction by adding a small crystal of iodine.

o Slowly add a solution of bromobenzene in anhydrous ether from the dropping funnel to the
magnesium turnings. The reaction is exothermic and should be controlled to maintain a
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gentle reflux.

e Reaction with Propiophenone:

o Once the Grignard reagent has formed (indicated by the disappearance of the magnesium
and the formation of a cloudy grey solution), cool the flask in an ice bath.

o Add a solution of propiophenone in anhydrous ether dropwise to the stirred Grignard
reagent.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for an additional 1-2 hours.

o Work-up:

o Carefully quench the reaction by the slow addition of a saturated aqueous ammonium
chloride solution. This will hydrolyze the magnesium alkoxide intermediate to the desired
alcohol.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

o Filter the solution and remove the solvent under reduced pressure to obtain the crude 1,1-
Diphenyl-1-propanol.

 Purification (Optional):
o The crude product can be further purified by recrystallization or column chromatography.

Mandatory Visualization: Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 1,1-Diphenyl-1-
propanol via the Grignard reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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